BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxy-D3-acetic acid CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-D3-acetic acid

Cat. No.: B568748

In-Depth Technical Guide: 2-Methoxy-D3-acetic
acid

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This technical guide focuses on 2-Methoxy-D3-acetic acid, a deuterated form of
methoxyacetic acid. The integration of deuterium, a stable isotope of hydrogen, makes it a
valuable tool in various research applications, particularly in metabolic studies and as an
internal standard in analytical chemistry.

Below is a summary of the key identifiers for 2-Methoxy-D3-acetic acid:

Identifier Value Citation
CAS Number 345910-00-1
Molecular Formula CsHsDs0s [1]

Acetic acid, methoxy-d3-; 2-
Synonyms (Methoxy-d3)acetic acid; [2]
Methoxyacetic acid-d3
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Physicochemical Data

Quantitative data for 2-Methoxy-D3-acetic acid is primarily available from commercial
suppliers. The following table summarizes key physicochemical properties. It is important to
note that detailed experimental data in peer-reviewed literature for this specific deuterated
compound is limited. The data for the non-deuterated analogue, methoxyacetic acid (CAS 625-
45-6), is provided for context.

2-Methoxy-D3- Methoxyacetic acid L
Property . . Citation
acetic acid (Non-deuterated)
Molecular Weight 93.10 g/mol 90.08 g/mol

Not specified (typically  Clear, colorless,

Appearance i . . L
a neat solid or liquid) viscous liquid

Boiling Point Not specified 202-204 °C

Melting Point Not specified 7-9 °C
Typically =98%

Purity Chemical Purity, 299

atom % D

Applications in Research

While specific experimental protocols for 2-Methoxy-D3-acetic acid are not extensively
documented in publicly available research, its primary application lies in its use as a stable
isotope-labeled internal standard for mass spectrometry-based quantification of its non-
deuterated counterpart, methoxyacetic acid. Methoxyacetic acid is a known metabolite of
several industrial solvents, such as 2-methoxyethanol, and is studied for its potential toxicity.

The use of a deuterated standard like 2-Methoxy-D3-acetic acid is crucial for accurate
guantification in complex biological matrices because it co-elutes with the analyte of interest
but is distinguishable by its higher mass, correcting for variations in sample preparation and
instrument response.

Hypothetical Experimental Workflow
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The following diagram illustrates a general workflow for the use of 2-Methoxy-D3-acetic acid
as an internal standard in a research setting. This is a representative workflow and would
require optimization for specific experimental conditions.

Hypothetical Workflow for Quantification of Methoxyacetic Acid

Sample Preparation

(Biological Sample (e.g., Plasma, UrineD

y

(Spike with 2-Methoxy-D3-acetic acid (Internal StandardD

y
(Extraction of Analytes)
y
Gample Concentratior)

Analytical Measurement

(LC-MS/MS Analysis)

Data Processing

@uantification using Ratio of Analyte to Internal StandarcD

'

(Reporting of Methoxyacetic Acid ConcentratiorD

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b568748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Workflow for Analyte Quantification

Potential Signaling and Metabolic Pathways

Direct research on the signaling pathways affected by 2-Methoxy-D3-acetic acid is not
available. However, studies on its non-deuterated analog, methoxyacetic acid, indicate that it is
a metabolite of ethylene glycol monomethyl ether (EGME). The toxicity of EGME is largely
attributed to the formation of methoxyacetic acid. This metabolite can be activated to
methoxyacetyl coenzyme A and subsequently enter the Krebs cycle or fatty acid biosynthesis

pathways.

The diagram below illustrates the metabolic conversion of 2-methoxyethanol to methoxyacetic
acid. The deuterated form would be expected to follow the same pathway.

Metabolic Pathway of Methoxyethanol

)
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Metabolism of Methoxyethanol

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically utilizing 2-Methoxy-D3-acetic acid
are not readily available in the scientific literature. Researchers planning to use this compound
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would typically adapt existing methods for the quantification of methoxyacetic acid. The general
steps would involve:

» Standard Curve Preparation: A series of calibration standards containing known
concentrations of non-deuterated methoxyacetic acid are prepared. Each standard is spiked
with a constant, known concentration of 2-Methoxy-D3-acetic acid.

o Sample Preparation: Biological or environmental samples are spiked with the same
concentration of 2-Methoxy-D3-acetic acid as used in the calibration standards. This is
followed by an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to
isolate the analyte and internal standard.

o LC-MS/MS Analysis: The extracted samples are analyzed by liquid chromatography-tandem
mass spectrometry. The mass spectrometer is set to monitor specific precursor-to-product
ion transitions for both methoxyacetic acid and 2-Methoxy-D3-acetic acid.

» Quantification: The concentration of methoxyacetic acid in the samples is determined by
comparing the peak area ratio of the analyte to the internal standard against the standard
curve.

Conclusion

2-Methoxy-D3-acetic acid is a valuable tool for researchers, primarily serving as an internal
standard for the accurate quantification of methoxyacetic acid. While in-depth studies on its
own biological effects are limited, its utility in analytical chemistry is well-established by the
principles of stable isotope dilution analysis. Researchers in toxicology, drug metabolism, and
environmental science can leverage this compound to achieve reliable and reproducible
quantification of its non-deuterated analog. Future research may explore its use as a tracer to
further elucidate the metabolic pathways and toxicological effects of methoxyacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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